A macrophage uptaking near-infrared chemical probe CDnir7 for in vivo imaging of inflammation†

Chemical Communications Pub Date: 2014-05-13 DOI: 10.1039/C4CC02038C

Abstract

Visualization of macrophages in live animals has been of great interest for a better understanding of inflammation. We developed a near infrared (NIR) probe CDnir7 that can selectively detect macrophages and visualize inflammation in vivo using the IVIS spectrum, Fluorescence Molecular Tomography (FMT) and Multi-Spectral Optoacoustic Tomography (MSOT).

Graphical abstract: A macrophage uptaking near-infrared chemical probe CDnir7 for in vivo imaging of inflammation
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